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Compound of Interest

Compound Name: IWP-O1

Cat. No.: B15607011

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IWP-O1 is a potent and specific small molecule inhibitor of Porcupine (PORCN), a membrane-

bound O-acyltransferase.[1][2] PORCN mediates the palmitoylation of Wnt ligands, a critical

post-translational modification essential for their secretion and subsequent activation of Wnt

signaling pathways.[3] By inhibiting PORCN, IWP-O1 effectively blocks the secretion of Wnt

proteins, thereby suppressing Wnt-dependent signaling cascades.[4] This makes IWP-O1 an

invaluable tool for investigating the roles of Wnt signaling in various biological processes,

including embryogenesis, tissue regeneration, and disease states like cancer.

Accurate preparation of IWP-O1 stock solutions is crucial for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for the

solubilization, storage, and handling of IWP-O1 in Dimethyl Sulfoxide (DMSO).

Physicochemical and Solubility Data
A comprehensive summary of the quantitative data for IWP-O1 is presented below. Solubility

can vary between suppliers and batches; it is recommended to use fresh, anhydrous DMSO for
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optimal dissolution.[5]

Property Value Citations

Molecular Formula C₂₆H₂₀N₆O [6][7][8]

Molecular Weight 432.48 g/mol [1][6][7][8][9]

CAS Number 2074607-48-8 [1][2][7][8]

Appearance White to beige powder

Purity ≥98%

Solubility in DMSO

Varies by source, reported

values include: 60 mg/mL

(138.73 mM)[6], 79 mg/mL

(182.66 mM)[8], 86 mg/mL

(198.85 mM)[5], 125 mg/mL

(289.03 mM)[4]

[4][5][6][8]

Stock Solution Storage

-20°C: up to 1 month. -80°C:

up to 1 year. Aliquoting is

highly recommended to avoid

repeated freeze-thaw cycles.

[4][5][6]

EC₅₀ 80 pM in L-Wnt-STF cells [1][4][6]

Experimental Protocols
Materials Required

IWP-O1 powder

Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber, or light-protecting microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile filter tips
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Vortex mixer

Water bath or incubator set to 37°C (optional, to aid dissolution)

Sonicator (optional, to aid dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Calculation for Stock Solution Preparation
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (432.48

g/mol )

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

Mass (mg) = 10 mM x 1 mL x 0.43248 mg/µL

Mass (mg) = 4.3248 mg

Therefore, 4.32 mg of IWP-O1 powder is needed to make 1 mL of a 10 mM stock solution.

Step-by-Step Protocol for Preparing a 10 mM Stock
Solution

Preparation: Before starting, gently tap the vial containing the IWP-O1 powder to ensure all

the material is at the bottom.[3] Perform all subsequent steps in a sterile environment (e.g., a

laminar flow hood) to prevent contamination.

Weighing: Accurately weigh 4.32 mg of IWP-O1 powder and place it in a sterile

microcentrifuge tube or cryovial.

Solvent Addition: Add 1 mL of anhydrous/sterile DMSO to the vial containing the IWP-O1
powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be formed.
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Aiding Dissolution (if necessary): If the compound does not dissolve completely, gentle

warming of the solution in a 37°C water bath for 3-5 minutes or brief sonication can facilitate

dissolution.[3][6] Visually inspect the solution to ensure no particulates are present.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, light-protected tubes.[6]

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[5][6] When ready to use, thaw an aliquot at room temperature

or 37°C.[3]

Note on Final DMSO Concentration: For most cell culture experiments, the final concentration

of DMSO in the media should not exceed 0.1% to avoid solvent-induced cytotoxicity.[6]

Visualizations
Wnt Signaling Pathway Inhibition by IWP-O1
The following diagram illustrates the canonical Wnt signaling pathway and highlights the

inhibitory action of IWP-O1 on Porcupine, which prevents Wnt protein secretion.
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Caption: IWP-O1 inhibits PORCN, preventing Wnt palmitoylation and secretion.

Experimental Workflow: IWP-O1 Stock Solution
Preparation
This workflow diagram provides a clear, step-by-step visual guide for preparing the IWP-O1
stock solution.
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Caption: Workflow for preparing IWP-O1 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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